Potassium iodide
Overview
Description
Potassium iodide is an inorganic chemical compound denoted by the chemical formula KI . It is a metal-halide salt featuring an ionic bond between the potassium cation (K+) and the iodide anion (I–) . It appears as colorless cubical crystals, or powder or white granules . It has a highly bitter, saline taste .
Synthesis Analysis
Potassium iodide is prepared by reacting iodine with potassium hydroxide . In the laboratory, it can be synthesized by treating potassium hydroxide with iodine .Molecular Structure Analysis
A molecule of potassium iodide consists of one potassium cation and one iodide anion, which are held together by an ionic bond . The potassium ion carries an oxidation number of +1, while the iodide ion carries an oxidation number of -1 .Chemical Reactions Analysis
Potassium iodide can be oxidized into an I2 molecule by introducing an oxidizing agent to it . An example of such a reaction is: 2KI + Cl2 → 2 KCl + I2 . This compound is used as an iodide source in several organic synthesis reactions .Physical And Chemical Properties Analysis
Potassium iodide is colorless to white, appearing as cubical crystals, or powder or white granules . It has a highly bitter, saline taste . It is highly soluble in water, glycerol, and ethanol .Scientific Research Applications
Application in Endocrinology
Specific Scientific Field
This application falls under the field of Endocrinology , specifically focusing on the treatment of thyroid storm .
Summary of the Application
Potassium Iodide (KI) is used as an initial pharmacologic treatment for thyroid storm, a critical presentation of thyrotoxicosis .
Methods of Application
The study aimed to determine whether early KI use is associated with mortality in patients hospitalized for thyroid storm. The data was collected from the Japanese Diagnosis Procedure Combination database, identifying patients hospitalized with thyroid storm between July 2010 and March 2022 .
Results or Outcomes
Among 3188 eligible patients, 2350 received KI within 2 days of admission. The crude in-hospital mortality was 6.1% (143/2350) in the KI group and 7.8% (65/838) in the non-KI group. After adjusting for potential confounders, KI use was not significantly associated with in-hospital mortality .
Application in Agriculture
Specific Scientific Field
This application is in the field of Agriculture , specifically focusing on the enrichment of oat grains with iodine .
Summary of the Application
Potassium Iodide (KI) and biologically active iodine (BAI) are applied to oat plants from seed, soil, and foliar to increase grain yield, grain protein, β-glucan, acid detergent fiber (ADF) and neutral detergent fiber (NDF) contents, and grain iodine and potassium concentrations .
Methods of Application
The effects of BAI and KI applied to oat plants from seed, soil, and foliar on grain yield, grain protein, β-glucan, ADF and NDF contents, and grain iodine and potassium concentrations were investigated under field conditions .
Results or Outcomes
Soil application of BAI was effective in increasing the grain yield of oats, while foliar BAI application was effective in improving grain quality. The highest iodine and potassium concentrations of grain were determined from foliar KI application .
Safety And Hazards
Future Directions
Potassium iodide is used during nuclear emergencies . It is used as a nutritional supplement in the human diet as well as in animal feeds . It is used in table salt as the most common additive . It is used to avoid the loss of iodine due to oxidation from salts . It is used in the treatment of hyperthyroidism . It helps in promoting hormonal balance . It helps to filter out chlorides, bromides, fluorides, and mercury from cells and tissues . It is used as an expectorant to break up the mucus so the patient can breathe easily . It can help in shrinking the size of the thyroid gland and also decreases the number of thyroid hormones produced .
properties
IUPAC Name |
potassium;iodide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/HI.K/h1H;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLKNQRATVPKPDG-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[K+].[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
KI, IK | |
Record name | POTASSIUM IODIDE | |
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Record name | potassium iodide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Potassium_iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID7034836 | |
Record name | Potassium iodide | |
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Molecular Weight |
166.0028 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Potassium iodide is an odorless white solid. Sinks and mixes with water. (USCG, 1999), Dry Powder; Dry Powder, Liquid; Liquid; Pellets or Large Crystals, Other Solid, Water-soluble, white solid; [CAMEO] Slightly deliquescent; [CHEMINFO] | |
Record name | POTASSIUM IODIDE | |
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Record name | Potassium iodide (KI) | |
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Boiling Point |
Very high (USCG, 1999), 1323 °C | |
Record name | POTASSIUM IODIDE | |
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Record name | POTASSIUM IODIDE | |
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Solubility |
Slightly soluble in ethanol, 148 g/100 g water at 25 °C, 127.5 g sol in 100 cc water at 0 °C; 1.88 g sol in 100 cc alcohol at 25 °C; 1.31 g sol in 100 cc acetone at 25 °C; sol in ether, ammonia, 1 gram dissolves in 0.7 mL water, 0.5 mL boiling water; 51 mL absolute ethanol; 22 mL alcohol; 8 mL methanol; 75 mL acetone; 2 mL glycerol; about 2.5 mL glycol | |
Record name | POTASSIUM IODIDE | |
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Density |
3.13 at 59 °F (USCG, 1999) - Denser than water; will sink, 3.12 g/cu cm | |
Record name | POTASSIUM IODIDE | |
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Record name | POTASSIUM IODIDE | |
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Mechanism of Action |
In hyperthyroid patients, potassium iodide produces rapid remission of symptoms by inhibiting the release of thyroid hormone into the circulation. The effects of potassium iodide on the thyroid gland include reduction of vascularity, a firming of the glandular tissue, shrinkage of the size of individual cells, reaccumulation of colloid in the follicles, and increases in bound iodine. These actions may facilitate thyroidectomy when the medication is given prior to surgery., When administered prior to and following administration of radioactive isotopes and in radiation emergencies involving the release of radioactive iodine, potassium iodide protects the thyroid gland by blocking the thyroidal uptake of radioactive isotopes of iodine., The mechanism of action of potassium iodide's antifungal activity against Sporothix schenckii has not been determined. Potassium iodide does not appear to increase monocyte or neutrophil killing of S. schenckii in in vitro studies. However, exposure of the yeast form of S. schenckii to various concentrations of iodine (iodine and potassium iodide solution) has resulted in rapid cell destruction., Potassium iodide is thought to act as an expectorant by increasing respiratory tract secretions and thereby decreasing the viscosity of mucous ..., When potassium iodide is administered simultaneously with radiation exposure, the protectant effect is approximately 97%. Potassium iodide given 12 and 24 hours before exposure yields a 90% and 70% protectant effect, respectively. However, potassium iodide administered 1 and 3 hours after exposure results in an 85% and 50% protectant effect, respectively. Potassium iodide administered more than 6 hours after exposure is thought to have a negligible protectant effect. | |
Record name | POTASSIUM IODIDE | |
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Impurities |
Impurities: sulfates and heavy metals, Typically less than 1 ppm H2O-OH in 99.9995% purity, ultradry grades | |
Record name | POTASSIUM IODIDE | |
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Product Name |
Potassium Iodide | |
Color/Form |
Colorless or white, cubical crystals, white granules, or powder, HEXAHEDRAL CRYSTALS, EITHER TRANSPARENT OR SOMEWHAT OPAQUE | |
CAS RN |
7681-11-0 | |
Record name | POTASSIUM IODIDE | |
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Record name | Potassium iodide (KI) | |
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Record name | POTASSIUM IODIDE | |
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Melting Point |
1258 °F (USCG, 1999), 681 °C | |
Record name | POTASSIUM IODIDE | |
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Citations
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